1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine

• IUPAC Name: (Z)-[2-[3-(4-fluorophenyl)sulfonylimidazolidin-1-yl]-2-oxoethyl]-methoxyimino-oxidoazanium
• InChI: InChI=1S/C12H15FN4O5S/c1-22-14-17(19)8-12(18)15-6-7-16(9-15)23(20,21)11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3/b17-14-
• InChI Key: AEQUJCKIAVDMEO-VKAVYKQESA-N
• Canonical SMILES: CON=[N+](CC(=O)N1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)F)[O-]
• Isomeric SMILES: CO/N=[N+](/CC(=O)N1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)F)\[O-]
• Molecular Formula: C12H15FN4O5S
• Molecular Weight: 346.34 g/mol

Description

1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized using a specific method and has been found to have unique properties that make it suitable for use in scientific studies.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine involves the inhibition of acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes such as muscle contraction and memory formation. By inhibiting this enzyme, the compound increases the levels of acetylcholine, leading to improved cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine have been studied in various experimental models. It has been found to improve cognitive function in animal models of Alzheimer's disease and to have antibacterial activity against various strains of bacteria. However, further studies are needed to determine the full extent of its effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine in lab experiments include its potent inhibitory activity against acetylcholinesterase and antibacterial activity. However, its limitations include the need for further studies to determine its full effects and the potential for toxicity at high doses.

Future Directions

There are several future directions for the study of 1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine. These include further studies on its effects on cognitive function, antibacterial activity, and potential toxicity. It may also be useful to study its effects in other disease models and to explore its potential as a therapeutic agent. Additionally, the synthesis method may be optimized to increase yield and purity.
Conclusion:
In conclusion, 1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine is a promising compound for scientific research due to its unique properties and potential applications in various fields. Its synthesis method has been described, and its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed. Further studies are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine involves the reaction of 1-(4-fluorophenyl)sulfonyl-2-(methoxyimino)imidazolidine with acetic anhydride in the presence of a base. This method has been described in detail in a research article by Singh et al. (2018). The yield of the compound was found to be 75%, and the purity was confirmed using various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-3-[(methoxy-NNO-azoxy)acetyl]imidazolidine has potential applications in various fields of scientific research. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This property makes it useful in the study of Alzheimer's disease, where acetylcholine levels are known to be reduced. It has also been found to have antibacterial activity against various strains of bacteria, making it useful in the study of infectious diseases.